5-(2-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one

• IUPAC Name: 5-(2-fluorophenyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C8H5FN2O2/c9-6-4-2-1-3-5(6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key: GRLMQTZJXSLUBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)O2)F
• Molecular Formula: C8H5FN2O2
• DSSTOX Substance ID: DTXSID80647891
• Molecular Weight: 180.14 g/mol
• CAS No.: 1044766-09-7

Description

5-(2-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one, also known as 2-fluorophenyl oxadiazole, is an organic compound belonging to the family of oxadiazoles. It is a white crystalline solid with a molecular weight of 176.14 g/mol. It is a versatile organic compound with potential applications in organic synthesis and materials science.

Scientific Research Applications

Antimicrobial Properties

5-(2-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one and its derivatives have shown significant antimicrobial properties. For instance, Parikh and Joshi (2014) synthesized a series of 1,3,4-oxadiazole derivatives, finding that compounds with a higher number of fluorine atoms demonstrated notable potency against various bacterial and fungal strains (Parikh & Joshi, 2014). Additionally, Shi et al. (2000) reported the insecticidal activities of novel 1,3,4-oxadiazole derivatives against armyworms (Shi et al., 2000).

Liquid Crystalline Properties

Zhu et al. (2009) explored the liquid crystalline properties of bent-shaped 1,3,4-oxadiazole-based compounds, discovering that these compounds displayed distinct enantiotropic nematic and smectic A phases, relevant in the field of materials science (Zhu et al., 2009).

Delayed Luminescence and OLED Applications

In the context of organic light-emitting diodes (OLEDs), Cooper et al. (2022) investigated the delayed luminescence in 1,3,4-oxadiazole derivatives, finding their utility in enhancing the external quantum efficiency of OLEDs (Cooper et al., 2022).

Pharmacological Evaluation

Bhat et al. (2016) conducted a pharmacological evaluation of some new 1,3,4-oxadiazole derivatives bearing a 3-chloro-2-fluoro phenyl moiety. They found these compounds to exhibit significant biological activities, including anti-convulsant and anti-inflammatory effects, supported by in silico molecular docking studies (Bhat et al., 2016).

Fluorinated Polymers

Hamciuc et al. (2005) synthesized new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, demonstrating their high thermal stability and potential applications in advanced material science due to their solubility in organic solvents and fluorescence properties (Hamciuc et al., 2005).

Molecular Structure and Spectroscopy

Dhonnar et al. (2021) conducted a detailed DFT study on 2-(4-fluorophenyl)-5-phenyl-1,3,4-oxadiazole, analyzing its molecular structure, FT-IR spectra, and HOMO-LUMO investigation, which is crucial for understanding its reactivity and potential applications in various fields (Dhonnar et al., 2021).

Corrosion Inhibition

Kalia et al. (2020) explored the use of oxadiazole derivatives as agents for controlling mild steel dissolution, demonstrating their effectiveness as corrosion inhibitors in industrial applications (Kalia et al., 2020).